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Compound of Interest |

(4-
Compound Name: (Methoxymethyl)cyclohexyl)metha

nol

Cat. No.: B150718

\

Essential Safety and Handling Guide for (4-
(Methoxymethyl)cyclohexyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling (4-(Methoxymethyl)cyclohexyl)methanol (CAS No. 98955-27-2).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks.

Chemical and Physical Properties
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Property Value

Molecular Formula CoH15802

Molecular Weight 158.24 g/mol

Appearance Not Available

Boiling Point 239.3+8.0 °C at 760 mmHg[1]
Flash Point 66.9+7.7 °C[1]

Density 0.91£0.1 g/cm3[1]

Store in a cool, dry, well-ventilated area in a
Storage tightly sealed container, away from ignition

sources.[2]

Hazard Identification

(4-(Methoxymethyl)cyclohexyl)methanol is classified with the following hazards:

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation.[2]

Causes serious eye irritation.

Serious Eye Irritation H319 2]
) o May cause respiratory
Respiratory Irritation H335 o
irritation.[2]
Flammable Liquid H227 Combustible liquid.[3][4]

Signal Word: Warning[2][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[2][3]
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Handle with gloves. Inspect
gloves prior to use and use
proper removal technique to
avoid skin contact. Dispose of

contaminated gloves after use.

[3](5]

Eye & Face Protection

Safety glasses with side

shields or goggles

To protect against splashes
and eye contact which can

cause serious irritation.[2]

Skin & Body Protection

Laboratory coat; Protective
clothing

Wear suitable protective
clothing to prevent skin
contact.[2] Remove any
contaminated clothing

immediately.[2]

Respiratory Protection

Use in a well-ventilated area or

with a respirator

For nuisance exposures, a
P95 (US) or P1 (EU) particle
respirator may be used. For
higher-level protection, use
OV/AG/P99 (US) or ABEK-P2
(EUV) respirator cartridges.[3][5]
Always use respirators and
components tested and
approved under appropriate
government standards like
NIOSH (US) or CEN (EU).[3]
[5]

Operational Plan: Step-by-Step Handling Procedure

Preparation

» Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned experiment.
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Ventilation: Ensure work is performed in a well-ventilated area, preferably a certified
chemical fume hood.[2][3]

PPE Inspection: Inspect all PPE for integrity and cleanliness before use.

Safety Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[2]

Handling

Dispensing: Conduct all manipulations and transfers of (4-
(Methoxymethyl)cyclohexyl)methanol within the chemical fume hood to minimize
inhalation of vapors.[2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

Hygiene: Wash hands thoroughly after handling the chemical, before breaks, and at the end
of the workday.[2] Do not eat, drink, or smoke in the work area.[2]

Spill Management

Small Spills: For minor spills, prevent further leakage if safe to do so. Absorb the spill with an
inert, non-combustible material such as sand or vermiculite. Place the contaminated material
into a suitable, sealed container for disposal.[2]

Large Spills: In the event of a large spill, evacuate the area immediately. Restrict access and
follow your institution's emergency response procedures.

Disposal Plan

(4-(Methoxymethyl)cyclohexyl)methanol and its containers must be disposed of as

hazardous waste. Do not let the product enter drains, waterways, or soil.[2][3]

Waste Segregation and Collection

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "(4-(Methoxymethyl)cyclohexyl)methanol".[6]
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o Container: Use the original container or a compatible, leak-proof, and sealable container for
waste collection.[6] Keep the container closed except when actively adding waste.[6][7]

o Storage: Store the sealed waste container in a designated, well-ventilated satellite
accumulation area, segregated from incompatible materials.[6]

Disposal Procedure

o Arrangement: Arrange for collection by your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal company.[2]

o Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., ethanol or
acetone). Collect the first rinse as hazardous waste.[6] After thorough rinsing, containers can
be managed for disposal or recycling according to institutional policies.

Diagrams
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Caption: Experimental workflow for handling (4-(Methoxymethyl)cyclohexyl)methanol.
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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